Cas no 1261635-44-2 (7-Hydroxy-5-(trifluoromethyl)quinoline)

7-Hydroxy-5-(trifluoromethyl)quinoline is a fluorinated quinoline derivative characterized by the presence of a hydroxyl group at the 7-position and a trifluoromethyl group at the 5-position. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxyl group provides a reactive site for further functionalization. Its high purity and well-defined reactivity profile make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.

7-Hydroxy-5-(trifluoromethyl)quinoline structure

1261635-44-2 structure

Product Name:7-Hydroxy-5-(trifluoromethyl)quinoline

CAS No:1261635-44-2

MF:C₁₀H₆F₃NO

MW:213.15595293045

CID:4822315

Update Time:2025-08-10

7-Hydroxy-5-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 7-Hydroxy-5-(trifluoromethyl)quinoline
- FC(C1=C2C=CC=NC2=CC(=C1)O)(F)F
- Inchi： 1S/C10H6F3NO/c11-10(12,13)8-4-6(15)5-9-7(8)2-1-3-14-9/h1-5,15H
- InChI Key： RQURKKKPHZPFQS-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=CC2C1=CC=CN=2)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 231
XLogP3: 2.7
Topological Polar Surface Area: 33.1

7-Hydroxy-5-(trifluoromethyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189001120-250mg	7-Hydroxy-5-(trifluoromethyl)quinoline	1261635-44-2	98%	250mg	$762.04	2023-09-03
Alichem	A189001120-500mg	7-Hydroxy-5-(trifluoromethyl)quinoline	1261635-44-2	98%	500mg	$1108.89	2023-09-03
Alichem	A189001120-1g	7-Hydroxy-5-(trifluoromethyl)quinoline	1261635-44-2	98%	1g	$2016.61	2023-09-03